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Compound of Interest

Compound Name:
4-(2-Chlorophenyl)-1,3-thiazole-2-

carboxylic acid

CAS No.: 1211505-13-3

Cat. No.: B572999

Get Quote

This document provides a comprehensive safety and handling guide for 4-(2-
Chlorophenyl)-1,3-thiazole-2-carboxylic acid. As specific safety data for this compound is

not extensively published, this guide has been constructed by leveraging data from its close

structural isomer, 2-(4-chlorophenyl)-1,3-thiazole-4-carboxylic acid (CAS No. 17228-98-7), a

common and scientifically accepted practice for provisional hazard assessment of novel

chemical entities.[1][2] This approach allows for the implementation of robust safety protocols

while acknowledging the need for future compound-specific testing.

The core of this molecule, a substituted thiazole carboxylic acid, is a versatile scaffold in the

development of pharmaceuticals and agrochemicals.[3] Its biological activity makes it a

valuable building block for synthesizing molecules with potential anti-inflammatory,

antimicrobial, or antifungal properties.[3][4] Given its intended use in research and

development, a thorough understanding of its potential hazards and handling requirements is

paramount for ensuring personnel safety and experimental integrity.
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Section 1: Compound Identification and
Physicochemical Properties
Proper identification is the foundation of chemical safety. The distinction between the target

compound and its surrogate is critical for documentation and future data acquisition.

Property
Target Compound: 4-(2-
Chlorophenyl)-1,3-thiazole-
2-carboxylic acid

Surrogate Compound: 2-
(4-Chlorophenyl)-1,3-
thiazole-4-carboxylic acid

IUPAC Name
4-(2-chlorophenyl)-1,3-

thiazole-2-carboxylic acid

2-(4-chlorophenyl)-1,3-

thiazole-4-carboxylic acid[2]

CAS Number Not readily available 17228-98-7[1][2]

Molecular Formula C₁₀H₆ClNO₂S[2] C₁₀H₆ClNO₂S[2]

Molecular Weight 239.68 g/mol [2][3] 239.68 g/mol [2][3]

Appearance
Data not available (Predicted:

Off-white solid)
Off-white solid[3]

Melting Point Data not available 187-190°C[1]

Boiling Point Data not available 441.9°C at 760 mmHg[1]

Purity
≥ 97% (Assumed for research-

grade)
≥ 97% (HPLC)[3]

Section 2: Hazard Identification and GHS
Classification (Provisional)
The Globally Harmonized System (GHS) provides a universal standard for chemical

classification. Based on aggregated data from multiple suppliers for the 4-chloro isomer, a

provisional classification for the 2-chloro isomer is established.[2]

GHS Pictogram:

Signal Word:Warning[1][2]
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Hazard Statement(s):

H302: Harmful if swallowed.[1][2] This is the primary hazard classification reported

consistently for the surrogate compound.

Precautionary Statement(s):

P264: Wash hands and any exposed skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]

P301 + P317: IF SWALLOWED: Get medical help.[1]

P330: Rinse mouth.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1][5]

The logic for this provisional assessment is based on the principle of structural similarity. Both

isomers share the same molecular formula, molecular weight, and core functional groups

(chlorophenyl, thiazole, carboxylic acid). These groups are the primary drivers of the

compound's toxicological properties. Therefore, it is reasonable to assume a similar acute oral

toxicity profile until specific data for the 2-chloro isomer becomes available.
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Caption: Standard laboratory handling workflow.

Personal Protective Equipment (PPE)
The selection of PPE is based on a risk assessment of the potential hazards.

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards. [1]* Skin Protection:

Wear a flame-retardant laboratory coat.

Handle with chemical-resistant gloves (e.g., nitrile). Gloves must be inspected prior to use

and replaced immediately if signs of degradation appear. [1]* Respiratory Protection: If

engineering controls (i.e., fume hood) are not available or if dust formation is significant,

use a full-face respirator with an appropriate particulate filter. [1]

Section 4: Emergency Procedures
Rapid and correct response to an exposure or spill is critical. Personnel must be familiar with

these procedures before beginning work.

First-Aid Measures
If Inhaled: Move the victim into fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention. [1]* Following Skin Contact:

Take off contaminated clothing immediately. Wash the affected area with soap and plenty of

water for at least 15-20 minutes. [1][6]If skin irritation occurs, get medical advice. [5]*

Following Eye Contact: Rinse cautiously with pure water for at least 15 minutes, holding the

eyelids open. [1][5]Remove contact lenses, if present, after the first 5 minutes, then continue

rinsing. [6]Seek immediate medical attention.

Following Ingestion: Rinse mouth with water. Do NOT induce vomiting. [1]Never give

anything by mouth to an unconscious person. Call a Poison Control Center or doctor

immediately. [1]

Accidental Release Measures (Spills)
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Personal Precautions: Evacuate personnel to safe areas. Avoid dust formation and breathing

vapors or dust. [1]Ensure adequate ventilation. Wear the prescribed PPE.

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not

let the chemical enter drains or waterways. [1]3. Containment and Cleaning Up:

For small spills, collect the material using a method that does not generate dust (e.g.,

gently sweep or vacuum).

For larger spills, contain the spilled material if possible. [6] * Place the collected material

into a suitable, labeled, and closed container for disposal. [1][5]
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Caption: Decision tree for emergency first aid response.

Section 5: Storage and Disposal
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Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.

[1]Recommended storage temperature is between 0-8°C. [3]Store locked up and apart from

incompatible materials such as strong oxidizing agents. [1][7]* Disposal: Disposal of this

substance and its container must be done at an approved waste disposal facility in

accordance with local, regional, and national regulations. [1][5]Do not allow the product to

reach the sewage system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.echemi.com/sds/2-4-chlorophenyl-1-3-thiazole-4-carboxylic-acid-pd180727147007.html
https://www.chemimpex.com/products/17177
https://www.echemi.com/sds/2-4-chlorophenyl-1-3-thiazole-4-carboxylic-acid-pd180727147007.html
https://www.fishersci.com/store/msds?partNumber=AC426680010&productDescription=2-AMINO-4-%284-CHLOROPHENY+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/2-4-chlorophenyl-1-3-thiazole-4-carboxylic-acid-pd180727147007.html
https://www.fishersci.com/store/msds?partNumber=AAH62341&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/673682
https://pubchem.ncbi.nlm.nih.gov/compound/327597
https://www.benchchem.com/product/b572999?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572999?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. echemi.com [echemi.com]

2. 2-(4-Chloro-phenyl)-thiazole-4-carboxylic acid | C10H6ClNO2S | CID 673682 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. chemimpex.com [chemimpex.com]

4. pjps.pk [pjps.pk]

5. fishersci.com [fishersci.com]

6. transportation.ky.gov [transportation.ky.gov]

7. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Provisional Safety and Handling Assessment for
Researchers and Drug Development Professionals]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b572999/docs#provisional-safety-and-
handling-assessment-for-researchers-and-drug-development-professionals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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